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For Researchers, Scientists, and Drug Development Professionals

Introduction
Sclerin is a chemical compound with the molecular formula C13H14O4.[1] While it is

catalogued in chemical databases, a comprehensive review of publicly available scientific

literature reveals a significant lack of research on its discovery, origin, and biological activities.

This guide summarizes the known chemical information for Sclerin and highlights the current

void in our understanding of its potential pharmacological significance.

Chemical and Physical Properties
The fundamental chemical and physical properties of Sclerin, as compiled from available

database entries, are presented below. This information serves as a foundational reference for

any future research endeavors.
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Property Value Source

Molecular Formula C13H14O4 PubChem[1]

Molecular Weight 234.25 g/mol PubChem[1]

IUPAC Name
8-hydroxy-4,5,6,7-tetramethyl-

4H-isochromene-1,3-dione
PubChem[1]

CAS Number 13277-76-4 PubChem[1]

Canonical SMILES
CC1C2=C(C(=C(C(=C2C)C)C)

O)C(=O)OC1=O
PubChem[1]

Discovery and Origin
There is currently no available information in the scientific literature detailing the discovery or

origin of Sclerin. It is unclear whether this compound is a natural product, a synthetic molecule,

or a byproduct of another chemical process. The absence of this information precludes a

discussion on its natural source or the synthetic routes for its preparation.

Biological Activity and Signaling Pathways
A thorough search of scientific databases has yielded no published studies on the biological

activity of Sclerin. Consequently, there is no data on its mechanism of action, potential

therapeutic effects, or its interactions with any biological signaling pathways. The core

requirements of providing quantitative data on its biological effects and detailed experimental

protocols cannot be fulfilled at this time due to the lack of primary research.

Future Directions
The absence of research on Sclerin presents a unique opportunity for discovery. Its chemical

structure, an isochromene-1,3-dione derivative, may warrant investigation for various biological

activities. Future research could focus on:

Synthesis and Characterization: Developing a reliable synthetic protocol for Sclerin to

enable further studies.
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Biological Screening: Assessing the compound's activity in a broad range of in vitro and in

vivo assays to identify potential therapeutic areas.

Mechanism of Action Studies: If biological activity is identified, subsequent research could

elucidate the underlying mechanism and the signaling pathways involved.

Conclusion
While the chemical entity "Sclerin" is defined, it remains a scientific unknown in terms of its

history and biological function. This guide serves to transparently communicate the current lack

of available data and to encourage the scientific community to explore the potential of this

uninvestigated molecule. As no experimental data is available, the creation of diagrams for

signaling pathways or experimental workflows is not possible.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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